Cas no 1823894-13-8 (3-Thiophenemethanamine, 4-iodo-)

• Product Name: 3-Thiophenemethanamine, 4-iodo-
• CAS No: 1823894-13-8
• MF: C₅H₆INS
• MW: 239.077311992645
• CID: 6006079
• PubChem ID: 86775721
• Update Time: 2025-05-24

3-Thiophenemethanamine, 4-iodo- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine, 4-iodo-
• 1823894-13-8
• AKOS026744796
• (4-iodothiophen-3-yl)methanamine
• EN300-182980

• Inchi： 1S/C5H6INS/c6-5-3-8-2-4(5)1-7/h2-3H,1,7H2
• InChI Key： HWRWSOBPYVMUKX-UHFFFAOYSA-N
• SMILES： C1SC=C(I)C=1CN

Computed Properties

• Exact Mass: 238.92657g/mol
• Monoisotopic Mass: 238.92657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-Thiophenemethanamine, 4-iodo-

Recent Advances in the Study of 3-Thiophenemethanamine, 4-iodo- (CAS: 1823894-13-8) in Chemical Biology and Pharmaceutical Research

The compound 3-Thiophenemethanamine, 4-iodo- (CAS: 1823894-13-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 3-Thiophenemethanamine, 4-iodo- as a versatile building block in medicinal chemistry. Its thiophene core, coupled with the iodine substituent, provides a strategic handle for further functionalization via cross-coupling reactions, making it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers have successfully utilized this compound in the development of novel kinase inhibitors, demonstrating its potential in targeting cancer-related pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists explored the compound's ability to modulate protein-protein interactions (PPIs) in neurodegenerative diseases. The iodine atom at the 4-position was found to enhance binding affinity to specific protein targets, suggesting its utility in designing drugs for Alzheimer's and Parkinson's diseases. The study employed advanced computational modeling techniques, complemented by in vitro assays, to validate these findings.

Another significant application of 3-Thiophenemethanamine, 4-iodo- lies in its use as a precursor for radiopharmaceuticals. The iodine-125 labeled derivative of this compound has shown promise in positron emission tomography (PET) imaging, enabling non-invasive visualization of tumor tissues. This development opens new avenues for early cancer diagnosis and personalized medicine.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 3-Thiophenemethanamine, 4-iodo-. A team at MIT developed a novel catalytic system that significantly improves the yield and purity of the compound, addressing previous challenges in large-scale synthesis. This breakthrough has important implications for industrial applications and further research.

Looking ahead, researchers are investigating the compound's potential in combination therapies and as part of drug delivery systems. Preliminary data suggests that when conjugated with nanoparticles, 3-Thiophenemethanamine, 4-iodo- can enhance targeted drug delivery to specific tissues while minimizing systemic toxicity.

In conclusion, 3-Thiophenemethanamine, 4-iodo- (CAS: 1823894-13-8) represents a promising scaffold in pharmaceutical research with diverse applications ranging from drug discovery to diagnostic imaging. Continued research into its biological activities and synthetic modifications will likely yield novel therapeutic agents in the coming years.